Cas no 1060312-85-7 (2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide)

• Product Name: 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
• CAS No: 1060312-85-7
• MF: C₂₀H₁₆ClFN₂O₂S
• MW: 402.869646072388
• CID: 5901413
• PubChem ID: 25862644
• Update Time: 2025-06-13

2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]benzamide
• 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
• F5097-1132
• 2-chloro-6-fluoro-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)benzamide
• VU0635316-1
• AKOS024497780
• 1060312-85-7

• Inchi： 1S/C20H16ClFN2O2S/c1-24(18-6-3-11-27-18)17(25)12-13-7-9-14(10-8-13)23-20(26)19-15(21)4-2-5-16(19)22/h2-11H,12H2,1H3,(H,23,26)
• InChI Key： WSKVTXAKQALCOK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(=O)N(C2SC=CC=2)C)C=C1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 402.0605048g/mol
• Monoisotopic Mass: 402.0605048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS No. 1060312-85-7)

The compound 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS No. 1060312-85-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a benzamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets. The presence of chloro and fluoro substituents further enhances its reactivity and binding affinity, making it a valuable scaffold in drug discovery.

In recent years, the demand for heterocyclic compounds like 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of targeted therapy and precision medicine, where molecules are designed to interact with specific proteins or pathways. Its thiophene moiety, in particular, is a hotspot for research, as it is commonly found in FDA-approved drugs for conditions such as inflammation and cancer. The integration of fluorine atoms, a strategy known as fluorination, is another key feature, as it improves metabolic stability and bioavailability.

The synthesis of CAS No. 1060312-85-7 involves multi-step organic reactions, including amide coupling and carbamoylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure compliance with regulatory standards. Given the rising interest in small-molecule drugs, this compound is often discussed in forums and publications focusing on drug design and chemical biology. Its potential applications extend beyond pharmaceuticals, including materials science, where its aromatic systems could contribute to the development of organic semiconductors.

Another area of interest is the environmental impact of such compounds. With increasing scrutiny on green chemistry, researchers are exploring sustainable synthesis routes for 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide. Topics like biodegradability and eco-friendly solvents are frequently searched in conjunction with this compound, reflecting the industry's shift toward sustainability. Additionally, its stability under various pH conditions makes it a subject of study in formulation science, particularly for oral or topical delivery systems.

From a commercial perspective, CAS No. 1060312-85-7 is often listed in catalogs of fine chemicals and building blocks for drug discovery. Suppliers highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms, which are essential for modern drug development. The compound's structure-activity relationship (SAR) is also a popular topic, as researchers aim to optimize its efficacy and reduce off-target effects. Questions like "How does fluorine substitution affect drug potency?" or "What are the synthetic challenges of thiophene-containing benzamides?" are commonly searched, indicating a strong academic and industrial interest.

In summary, 2-chloro-6-fluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the ongoing advancements in computational chemistry and AI-driven drug discovery, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemical synthesis.